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Get Quote

The Light Line PhotoDisinfection System™ is a platform technology engineered to prevent and

treat infections in a variety of medical devices, including peritoneal dialysis catheters, central

and urinary catheters, PICC lines, and endotracheal tubes.[2] The core of the system is its

patented use of 405-nanometer visible light, a natural disinfectant, delivered via a proprietary

fiber optic cable to irradiate and disinfect both the internal and external surfaces of catheters.[1]

[3] This method is safe for human tissue and catheter materials, unlike UV light.[1]

The system consists of three primary components:

A reusable laser light engine

A transfer cable

A disinfecting fiber optic cable[3]

This technology has demonstrated a kill rate exceeding 99.99% for drug-resistant gram-positive

and gram-negative bacteria, as well as fungi.[1]
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Quantitative Data Summary
The following tables summarize the key quantitative specifications and performance data for

the Light Line PhotoDisinfection System™.

Table 1: System Specifications

Parameter Value/Specification Source

Light Wavelength 405 nm (Visible Light) [3]

System Components
Reusable laser light engine,

transfer cable, disinfecting fiber
[3]

| Compatibility | Standard catheters, endotracheal tubes |[3] |

Table 2: Efficacy Data

Parameter Value/Specification Source

Antimicrobial Kill Rate > 99.99% [1]

Target Pathogens
Drug-resistant bacteria (e.g.,

E. coli, S. aureus), yeast, fungi
[1][3]

| Primary Application | Prevention and treatment of Catheter-Associated Infections (CAIs) |[1] |

Experimental Protocols & Methodology
While detailed, step-by-step protocols are proprietary, the general methodology for utilizing the

Light Line system can be described as follows.

General Experimental Workflow:

The workflow involves the insertion of the system's disinfecting fiber optic cable into a standard,

translucent medical catheter. The fiber is connected via the transfer cable to the laser light

engine, which generates the 405 nm visible light.
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Experimental Setup

Process

Laser Light Engine
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Disinfecting Fiber Optic

Standard Medical Catheter

Activate Light Engine

Deliver 405nm Light

Irradiate Catheter Surfaces
(Internal & External)

Pathogen Eradication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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